Cas no 2229618-27-1 ((2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine)

• Product Name: (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine
• CAS No: 2229618-27-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6547771
• PubChem ID: 165964974
• Update Time: 2025-06-09

(2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine
• (2-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine
• EN300-1736904
• 2229618-27-1

• Inchi： 1S/C10H12N4/c11-4-7-3-9(7)8-5-12-10-1-2-13-14(10)6-8/h1-2,5-7,9H,3-4,11H2
• InChI Key： XXTMZUDTVLJDKA-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.2Ų

Additional information on (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine

Introduction to (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine and Its Significance in Modern Chemical Biology

(2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine, CAS no. 2229618-27-1) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This molecule, characterized by a fused pyrazole and pyrimidine ring system connected to a cyclopropyl moiety, represents a promising scaffold for the development of novel therapeutic agents. The intricate architecture of this compound not only makes it an interesting subject of study but also opens up avenues for exploring its pharmacological properties.

The core structure of (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine consists of a pyrazole ring linked to a pyrimidine ring at the 1,5 positions, with a methanamine group attached to the cyclopropyl ring at the 6 position. This arrangement creates a highly conjugated system that can influence the electronic properties and reactivity of the molecule. The presence of both pyrazole and pyrimidine moieties suggests potential interactions with biological targets such as enzymes and receptors, which are often involved in critical cellular processes.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The pyrazolo-pyrimidine scaffold is particularly noteworthy as it has been identified in several bioactive natural products and drug candidates. For instance, derivatives of this scaffold have shown promise in inhibiting various kinases and other enzymes implicated in diseases such as cancer and inflammation. The cyclopropyl group in (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine adds an additional layer of complexity, potentially influencing both the metabolic stability and binding affinity of the compound.

One of the most compelling aspects of (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine is its potential as a lead compound for drug discovery. The combination of the pyrazole-pyrimidine core with the cyclopropyl substituent creates a unique chemical profile that may be exploited to develop molecules with enhanced selectivity and potency. Current research in this area is focused on synthesizing analogs of this compound to identify more effective derivatives. Techniques such as structure-activity relationship (SAR) studies are being employed to understand how modifications at different positions of the molecule affect its biological activity.

The synthesis of (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine presents several challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to access such intricate molecules with increasing efficiency. Modern methodologies involving transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions have been particularly useful in constructing the desired heterocyclic framework. Additionally, computational methods are being used to predict optimal synthetic routes and to design molecules with improved properties.

The biological evaluation of (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine is ongoing and has already revealed some promising findings. Initial studies suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a valuable candidate for further investigation. Researchers are particularly interested in its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are known to play a crucial role in cell cycle regulation. Dysregulation of CDKs is often associated with cancer progression, highlighting the therapeutic relevance of targeting these enzymes.

In addition to its kinase inhibition properties, (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine may also interact with other biological targets due to its structural features. The presence of nitrogen-rich heterocycles suggests potential binding to nucleic acid bases or other nitrogen-containing biomolecules. This could lead to applications in areas such as antiviral or antibacterial therapy, where interference with nucleic acid synthesis or replication is key.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies are essential for evaluating the pharmacokinetic properties, toxicity profiles, and therapeutic potential of compounds like (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine. These studies provide critical data that can guide further optimization efforts and help determine whether a compound is suitable for clinical translation. Collaborative efforts between chemists, biologists, and pharmacologists are crucial in this process, ensuring that promising candidates are thoroughly evaluated before moving into human trials.

The future prospects for (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine appear bright given its unique structural features and potential biological activities. Continued research is needed to fully elucidate its mechanism of action and explore its therapeutic applications. Advances in synthetic chemistry and computational biology will likely accelerate the discovery process, enabling researchers to design more sophisticated derivatives with improved properties. As our understanding of biological systems grows, compounds like (2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine) will continue to play a vital role in the development of new treatments for various diseases.